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This guide provides a comprehensive comparison of the clinical trial data for Ofloxacin and

Flucloxacillin, two commonly prescribed antibiotics. As "Floxacrine" is not a recognized

pharmaceutical agent, this analysis focuses on two similarly named and frequently utilized

drugs, Ofloxacin, a fluoroquinolone, and Flucloxacillin, a penicillinase-resistant penicillin. The

following sections present a statistical validation of their performance based on available

clinical trial data, detailed experimental protocols, and a visualization of their mechanisms of

action.

Data Presentation: A Comparative Overview
The clinical efficacy of Ofloxacin and Flucloxacillin has been evaluated in numerous studies,

primarily for the treatment of skin and soft tissue infections (SSTIs), respiratory tract infections,

and urinary tract infections. While direct head-to-head trials are scarce, a comparative analysis

can be drawn from their performance against other standard antibiotic therapies.

Table 1: Clinical Efficacy of Ofloxacin in Various Infections
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Indication Comparator

Ofloxacin
Clinical
Efficacy
(Cure/Impro
vement)

Comparator
Efficacy
(Cure/Impro
vement)

Study
Population
(n)

Reference

Skin & Soft

Tissue

Infections

Cephalexin

96.3%

(85.2%

cured, 11.1%

improved)

98.5%

(83.6%

cured, 14.9%

improved)

401 [1]

Skin & Soft

Tissue

Infections

Amoxicillin
93.3% (14/15

patients)

64.7% (11/17

patients)
32 [2]

Lower

Respiratory

Tract

Infections

- 91.8% - 667

Upper

Respiratory

Tract

Infections

- 86.0% - 324

Urinary Tract

Infections
- 93.9% - 445

Complicated

Urinary Tract

Infection

Fleroxacin
80% (Cure

rate)

91% (Cure

rate)
65 [3]

Table 2: Clinical Efficacy of Flucloxacillin in Skin and Soft Tissue Infections
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Indication Comparator

Flucloxacilli
n Clinical
Efficacy
(Cure/Impro
vement)

Comparator
Efficacy
(Cure/Impro
vement)

Study
Population
(n)

Reference

Skin & Soft

Tissue

Infections

- 88.5% - 235

Limb Cellulitis

Flucloxacillin

+

Clindamycin

81%

(Improvement

at day 5)

87%

(Improvement

at day 5)

410 [4]

Staphylococc

al Infection

Fleroxacin-

Rifampicin

75% (Cure

rate, ITT)

78% (Cure

rate, ITT)
127 [5]

Table 3: Adverse Events Profile

Drug
Common Adverse
Events

Incidence in
Clinical Trials

Reference

Ofloxacin

Nausea, insomnia,

headache, dizziness,

diarrhea, vomiting,

rash, pruritus

1-3% for most

common events

Drug-related adverse

effects vs. Cephalexin
7.9% vs. 4.8%

Flucloxacillin

Diarrhea, nausea,

vomiting, abdominal

pain

Diarrhea (with

clindamycin): 22% vs

9% (alone)

Side effects in SSTI

treatment
5.1%
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Ofloxacin Clinical Trial Methodology for Skin and Soft
Tissue Infections (vs. Cephalexin)

Study Design: A multicenter, randomized, controlled trial.

Patient Population: Adult patients with acute, localized skin or soft tissue infections.

Inclusion Criteria: Patients aged 18 years or older with clinical evidence of a skin or soft

tissue infection.

Exclusion Criteria: Known hypersensitivity to fluoroquinolones or cephalosporins, pregnancy,

and nursing mothers.

Intervention:

Ofloxacin Group: 300 mg orally twice daily.

Cephalexin Group: 500 mg orally twice daily.

Primary Outcome Measures:

Clinical response: Assessed as cure, improvement, or failure.

Microbiological response: Eradication of the baseline pathogen.

Statistical Analysis: Comparison of cure and improvement rates between the two treatment

groups.

Flucloxacillin Clinical Trial Methodology for Limb
Cellulitis

Study Design: A parallel, double-blinded, randomized controlled trial.

Patient Population: Adult patients with unilateral limb cellulitis, recruited from emergency

departments and general practice referrals in 20 hospitals in England.

Inclusion Criteria: Adult patients with a diagnosis of unilateral limb cellulitis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exclusion Criteria: Antibiotic treatment for more than 48 hours prior to enrollment, previous

Clostridium difficile infection, known MRSA carriage, allergy to penicillin or clindamycin, and

pre-existing diarrhea.

Intervention:

Flucloxacillin Alone Group: Minimum of 500 mg four times per day for 5 days.

Flucloxacillin with Clindamycin Group: Flucloxacillin (as above) plus clindamycin 300 mg

four times per day for 2 days.

Primary Outcome Measures: Improvement at day 5, defined as being afebrile with either a

reduction in affected skin surface temperature or a reduction in the circumference of the

affected area.

Statistical Analysis: Comparison of the proportion of patients meeting the primary outcome in

each group.

Mandatory Visualization
Signaling Pathways and Mechanisms of Action
The distinct mechanisms of action of Ofloxacin and Flucloxacillin are critical to understanding

their antibacterial activity and potential for resistance.
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Click to download full resolution via product page

Ofloxacin's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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